Cas no 38936-00-4 (Benzonitrile, 4-(2,2-difluoroethenyl)-)

• Product Name: Benzonitrile, 4-(2,2-difluoroethenyl)-
• CAS No: 38936-00-4
• Molecular Formula: C₉H₅NF₂
• Molecular Weight: 165.1395
• CID: 1494748
• PubChem ID: 12697799

Benzonitrile, 4-(2,2-difluoroethenyl)- Properties

Names and Identifiers

• Benzonitrile, 4-(2,2-difluoroethenyl)-
• SCHEMBL26604322
• HS-5332
• 38936-00-4
• 4-(2,2-Difluorovinyl)benzonitrile
• 4-(2,2-difluoroethenyl)benzonitrile

• InChIKey： DIMFMXVWUHNTHX-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5F2N/c10-9(11)5-7-1-3-8(6-12)4-2-7/h1-5H
• SMILES： C1=CC(=CC=C1C=C(F)F)C#N

Computed Properties

• Exact Mass: 165.03905
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.03900549g/mol
• Heavy Atom Count: 12
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79